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Compound of Interest

Compound Name: Methyl 2-chlorobenzoate

Cat. No.: B147171 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2-Chlorobenzohydrazide is a valuable intermediate in the synthesis of various pharmaceutical

and agrochemical compounds.[1] Its structure, featuring a hydrazide functional group attached

to a chlorobenzene ring, imparts specific reactivity that allows for the construction of more

complex molecules, such as hydrazones and other heterocyclic systems.[1] This document

provides a detailed protocol for the synthesis of 2-chlorobenzohydrazide from methyl 2-
chlorobenzoate and hydrazine hydrate. The straightforward hydrazinolysis of the ester

provides a reliable method for obtaining the desired product.

Chemical Reaction:

The synthesis proceeds via the nucleophilic acyl substitution of the methoxy group in methyl 2-
chlorobenzoate by hydrazine.

Scheme 1: Synthesis of 2-chlorobenzohydrazide from Methyl 2-chlorobenzoate.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Appearance CAS Number

Methyl 2-

chlorobenzoate
C₈H₇ClO₂ 170.59 Colorless liquid 610-96-8

Hydrazine

Hydrate
H₆N₂O 50.06

Colorless fuming

liquid
7803-57-8

2-

Chlorobenzohydr

azide

C₇H₇ClN₂O 170.60
Light cream

solid[1]
5814-05-1

Table 2: Summary of a Typical Experimental Protocol

Parameter Value

Reactants

Methyl 2-chlorobenzoate 1 equivalent

Hydrazine Hydrate (80%) 1.0 - 1.5 equivalents

Solvent

Methanol or Ethanol ~10-20 mL per gram of ester

Reaction Conditions

Temperature Reflux (65-78 °C)

Reaction Time 2 - 6 hours

Work-up & Purification

Product Isolation Cooling and filtration

Purification Method Recrystallization from ethanol

Expected Yield

>80%
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Experimental Protocol
This protocol details the synthesis of 2-chlorobenzohydrazide from methyl 2-chlorobenzoate.

Materials and Reagents:

Methyl 2-chlorobenzoate

Hydrazine hydrate (80% solution in water)

Methanol or absolute ethanol

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Beaker

Büchner funnel and filter paper

Crystallizing dish

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve methyl 2-chlorobenzoate in methanol or absolute ethanol.

Addition of Hydrazine Hydrate: To the stirred solution, add hydrazine hydrate (1.0-1.5 molar

equivalents) dropwise at room temperature. The addition may be mildly exothermic.

Reaction: Heat the reaction mixture to reflux and maintain for 2-6 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Product Isolation: After the reaction is complete, cool the mixture to room temperature and

then further cool in an ice bath to facilitate precipitation of the product.
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Filtration: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the

solid with a small amount of cold solvent (the same solvent used for the reaction).

Purification: The crude product can be purified by recrystallization from ethanol to yield 2-

chlorobenzohydrazide as a crystalline solid.

Drying: Dry the purified product in a vacuum oven or desiccator.

Safety Precautions:

Hydrazine hydrate is highly toxic, corrosive, and a suspected carcinogen.[2][3][4] Handle it

with extreme care in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.[2]

Avoid inhalation of vapors and contact with skin and eyes.[3] In case of contact, immediately

flush the affected area with copious amounts of water and seek medical attention.[2]

Methyl 2-chlorobenzoate is an irritant.[5] Avoid contact with skin and eyes.

The reaction should be performed in a well-ventilated area, preferably a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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